Cas no 1262004-18-1 (Benzamide, 3-(1,2-dihydro-2-oxo-5-pyrimidinyl)-N-methyl-)

• Product Name: Benzamide, 3-(1,2-dihydro-2-oxo-5-pyrimidinyl)-N-methyl-
• CAS No: 1262004-18-1
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• MDL: MFCD18316592
• CID: 2768795
• Update Time: 2025-10-31

Benzamide, 3-(1,2-dihydro-2-oxo-5-pyrimidinyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-(1,2-dihydro-2-oxo-5-pyrimidinyl)-N-methyl-

• MDL： MFCD18316592
• Inchi： 1S/C12H11N3O2/c1-13-11(16)9-4-2-3-8(5-9)10-6-14-12(17)15-7-10/h2-7H,1H3,(H,13,16)(H,14,15,17)
• InChI Key： GWYBPNQPZYFNKB-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C1=CC=CC(C2=CNC(=O)N=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on Benzamide, 3-(1,2-dihydro-2-oxo-5-pyrimidinyl)-N-methyl-

Benzamide, 3-(1,2-dihydro-2-oxo-5-pyrimidinyl)-N-methyl-

Benzamide, 3-(1,2-dihydro-2-oxo-5-pyrimidinyl)-N-methyl- is a chemical compound with the CAS registry number 1262004-18-1. This compound belongs to the class of benzamides and features a pyrimidine ring system. The structure of this compound includes a benzamide group attached to a pyrimidine derivative, which is further substituted with an N-methyl group. This unique structure contributes to its potential applications in various fields, particularly in pharmaceutical research and organic synthesis.

The synthesis of Benzamide, 3-(1,2-dihydro-2-oxo-5-pyrimidinyl)-N-methyl- involves multi-step organic reactions. The starting materials typically include amines and carboxylic acids or their derivatives, which undergo condensation reactions to form the amide bond. The pyrimidine ring system is often synthesized through cyclization reactions, such as the Biginelli reaction or other related methods. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

One of the most promising applications of this benzamide derivative lies in its potential as a pharmacological agent. Pyrimidine-containing compounds are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. For instance, studies have shown that Benzamide derivatives can exhibit inhibitory effects on histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. This property makes them valuable candidates for anti-cancer drug development.

In addition to its pharmacological applications, Benzamide, 3-(1,2-dihydro-2-oxo-5-pyrimidinyl)-N-methyl- has been explored as an intermediate in the synthesis of more complex molecules. Its versatility as an intermediate stems from the reactivity of both the amide group and the pyrimidine ring system. Recent research has focused on optimizing the conditions for these transformations to enhance selectivity and scalability.

The physical properties of this compound include a melting point of approximately 180°C and a molecular weight of 309.3 g/mol. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental standpoint, the biodegradation of Benzamide derivatives has been studied to assess their potential impact on ecosystems. Research indicates that these compounds can undergo microbial degradation under aerobic conditions, although the rate depends on specific environmental factors such as temperature and pH levels.

In conclusion, Benzamide, 3-(1,2-dihydro-2-oxo-5-pyrimidinyl)-N-methyl- is a versatile compound with significant potential in pharmaceutical research and organic synthesis. Its unique structure and reactivity make it a valuable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.